3,6-Dichloro-4-methylpyridazine
Overview
Description
3,6-Dichloro-4-methylpyridazine is a chemical compound with the molecular formula C5H4Cl2N2 . It has a molecular weight of 163.005 .
Molecular Structure Analysis
The IUPAC Standard InChI for 3,6-Dichloro-4-methylpyridazine is InChI=1S/C5H4Cl2N2/c1-3-2-4(6)8-9-5(3)7/h2H,1H3 . The IUPAC Standard InChIKey is ROYHWGZNGMXQEU-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
3,6-Dichloro-4-methylpyridazine is a brown crystalline powder . It has a melting point of 86-88 °C, a boiling point of 149-151 °C/21 mmHg, and a density of 1.5462 (rough estimate) . It is soluble in methanol .Scientific Research Applications
Synthesis of Imidazopyridazine Derivatives
3,6-Dichloro-4-methylpyridazine: is utilized in the synthesis of imidazopyridazine derivatives, such as 7-methyl-2-phenylimidazo[1,2-b]pyridazine-3-carboxylic acid . These derivatives are of interest due to their potential pharmacological properties, including their role as intermediates in the development of drugs with anti-inflammatory and analgesic effects.
Safety and Hazards
3,6-Dichloro-4-methylpyridazine may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
The primary target of 3,6-Dichloro-4-methylpyridazine is the respiratory system . This compound may interact with specific receptors or enzymes within this system, leading to changes in cellular function or structure.
Mode of Action
It is known to act as a vibrational and intramolecular hydrogen bond inhibitor . This suggests that it may interfere with the normal function of certain proteins or enzymes, potentially disrupting their ability to form hydrogen bonds and thus altering their activity.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3,6-Dichloro-4-methylpyridazine is currently limited. Its solubility in methanol suggests that it may be well-absorbed in the body
Action Environment
The action, efficacy, and stability of 3,6-Dichloro-4-methylpyridazine can be influenced by various environmental factors. For instance, its stability may be affected by exposure to light, hence it is recommended to be stored in a dark place . Additionally, its efficacy and action may be influenced by factors such as temperature, pH, and the presence of other substances in the environment.
properties
IUPAC Name |
3,6-dichloro-4-methylpyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2/c1-3-2-4(6)8-9-5(3)7/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYHWGZNGMXQEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10172560 |
Source
|
| Record name | 3,6-Dichloro-4-methylpyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10172560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dichloro-4-methylpyridazine | |
CAS RN |
19064-64-3 |
Source
|
| Record name | 3,6-Dichloro-4-methylpyridazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19064-64-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,6-Dichloro-4-methylpyridazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019064643 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,6-Dichloro-4-methylpyridazine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66367 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,6-Dichloro-4-methylpyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10172560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,6-dichloro-4-methylpyridazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.889 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 3,6-Dichloro-4-methylpyridazine synthesized?
A: 3,6-Dichloro-4-methylpyridazine can be synthesized through a multi-step process starting with citraconic anhydride and hydrazine hydrate. [] First, these reactants form 3,6-Dihydroxy-4-methylpyridazine in ethanol solution at 85°C. This intermediate is then reacted with phosphorus oxychloride at 80°C to produce 3,6-Dichloro-4-methylpyridazine. []
Q2: Has 3,6-Dichloro-4-methylpyridazine demonstrated any biological activity?
A: While not extensively studied, 3,6-Dichloro-4-methylpyridazine has been investigated for potential antifertility effects. Research on Aedes aegypti mosquitoes indicated that it exhibited some sterilizing activity at a dose of 10 ppm, although it was less effective compared to other tested compounds. []
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